N-(6-fluorobenzo[d]thiazol-2-yl)-3,4-dimethyl-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-3,4-dimethyl-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C22H18FN3OS/c1-14-6-7-16(11-15(14)2)21(27)26(13-18-5-3-4-10-24-18)22-25-19-9-8-17(23)12-20(19)28-22/h3-12H,13H2,1-2H3
• InChI Key: LODDBXXJLRTXND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(CC2=CC=CC=N2)C3=NC4=C(S3)C=C(C=C4)F)C
• Molecular Formula: C22H18FN3OS
• Molecular Weight: 391.5 g/mol

Description

The compound is a derivative of benzothiazole. Benzothiazoles are heterocyclic compounds with a benzene ring fused to a thiazole ring. They are known for their various biological activities and are used in medicinal chemistry.

Synthesis Analysis

While specific synthesis information for the requested compound is not available, similar compounds have been synthesized in satisfactory yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Scientific Research Applications

Antibacterial Activity

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Antitubercular Agents

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Alzheimer’s Disease

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Pharmaceutical Applications

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Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit significant anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .

Mode of Action

Molecular docking studies of benzothiazole derivatives have been performed . These studies can provide insights into the compound’s interaction with its targets and any resulting changes.

Biochemical Pathways

Benzothiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, knoevenagel condensation, biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .

Pharmacokinetics

The inhibitory concentrations of newly synthesized benzothiazole molecules were compared with standard reference drugs , which could provide some insights into the compound’s pharmacokinetics.

Result of Action

tuberculosis , indicating significant anti-tubercular activity.

Action Environment

The design and development of new drugs with potential antimicrobial activity are needed due to limitations associated with existing drugs, such as toxicity, resistance, and pharmacokinetic differences .